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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B12278790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cyanine5.5 alkyne
chloride, a near-infrared fluorescent dye crucial for bioconjugation applications. Adherence to

these guidelines is essential for ensuring laboratory safety and maintaining the integrity of

experimental outcomes.

Chemical and Physical Properties
Cyanine5.5 alkyne chloride is a reactive fluorescent dye commonly used in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) reactions, also known as "click chemistry." Its near-

infrared fluorescence properties make it a valuable tool for in vitro and in vivo imaging studies.
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Property Value Reference

Molecular Formula C43H46ClN3O [1]

Molecular Weight 656.30 g/mol [1]

Appearance Dark blue powder [1]

Excitation Maximum (Ex) 684 nm [1]

Emission Maximum (Em) 710 nm [1]

Extinction Coefficient (ε) 198,000 L⋅mol⁻¹⋅cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.2 [1]

Solubility

Good in organic solvents

(DMF, DMSO, acetonitrile,

DCM, alcohols); practically

insoluble in water.

[1][2]

Safety and Hazard Information
A specific Safety Data Sheet (SDS) for Cyanine5.5 alkyne chloride is not readily available.

The following information is based on data for structurally related cyanine dyes and general

laboratory safety principles. All waste contaminated with this dye should be considered

hazardous and disposed of according to institutional and local regulations.[3]
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Hazard Category
Description and Precautionary
Statements

Acute Toxicity

The acute toxicity of Cyanine5.5 alkyne chloride

has not been fully evaluated. However, some

cyanine dyes have been shown to be toxic to

specific cell types, such as dopaminergic

neurons.[4] Ingestion, inhalation, and skin

contact should be avoided.

Skin and Eye Irritation

May cause skin and eye irritation.[5] In case of

contact, flush the affected area with copious

amounts of water.[5]

Respiratory Irritation
Inhalation of the dust may cause respiratory

tract irritation.

Chronic Exposure The effects of chronic exposure are unknown.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling Cyanine5.5 alkyne chloride.

PPE Recommendation

Gloves
Chemical-resistant gloves (e.g., nitrile) are

required.

Eye Protection Safety glasses or goggles should be worn.

Lab Coat A standard laboratory coat is necessary.

Respiratory Protection

When handling the solid powder, work in a well-

ventilated area or a fume hood to avoid dust

inhalation.

Handling and Storage
Proper handling and storage are critical to maintain the stability and reactivity of Cyanine5.5
alkyne chloride.
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Aspect Procedure

Receiving and Storage

Upon receipt, store the compound at -20°C for

short-term storage or -80°C for long-term

storage, protected from light.[6] Transportation

at room temperature for up to 3 weeks is

generally acceptable.[1][7]

Handling Solid Compound

Allow the vial to warm to room temperature

before opening to prevent moisture

condensation.[7] Weigh the necessary amount

in a chemical fume hood.

Solution Preparation

Dissolve the compound in a suitable organic

solvent such as DMSO or DMF.[2] For aqueous

reactions, a stock solution in an organic solvent

can be added to the aqueous reaction mixture.

[2]

Storage of Solutions

Stock solutions should be stored at -20°C or

-80°C and protected from light.[6] Aliquoting the

stock solution is recommended to avoid

repeated freeze-thaw cycles.[6]

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC)
The primary application of Cyanine5.5 alkyne chloride is its conjugation to azide-modified

biomolecules via CuAAC. The following is a general protocol for labeling proteins.

Materials
Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS)

Cyanine5.5 alkyne chloride

DMSO (anhydrous)

Copper(II) sulfate (CuSO4) stock solution (e.g., 20 mM in water)
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Reducing agent: Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

Copper-chelating ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-

benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) stock solution (e.g., 50 mM in water or

DMSO/water)

Protocol
Prepare a stock solution of Cyanine5.5 alkyne chloride: Dissolve the dye in anhydrous

DMSO to a concentration of 10 mM.

Prepare the reaction mixture: In a microcentrifuge tube, combine the azide-modified protein

with the Cyanine5.5 alkyne chloride stock solution. The molar ratio of dye to protein may

need to be optimized.

Prepare the catalyst solution: In a separate tube, premix the CuSO4 stock solution and the

ligand stock solution.[8]

Initiate the reaction: Add the catalyst solution to the protein-dye mixture. Then, add the

freshly prepared sodium ascorbate solution to initiate the click reaction.[8][9]

Incubate: Gently mix the reaction and incubate at room temperature for 1-4 hours, protected

from light.

Purification: Remove the unreacted dye and other small molecules using a desalting column

or dialysis.

Visualizations
Chemical Safety Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12278790?utm_src=pdf-body
https://www.benchchem.com/product/b12278790?utm_src=pdf-body
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://www.jenabioscience.com/images/741d0cd7d0/Presolski_2011_Download_pdf_(1).pdf
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Cyanine5.5 Alkyne Chloride

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (or equivalent)

Don Personal Protective Equipment (PPE)

Prepare a designated work area (fume hood)

Allow reagent to warm to room temperature

Weigh solid in fume hood

Prepare stock solution in appropriate solvent

Decontaminate work surfaces and equipment

Dispose of waste in designated hazardous waste containers

Store remaining reagent and solutions properly

In case of spill, follow institutional protocols In case of exposure, seek immediate medical attention

Click to download full resolution via product page

Caption: A flowchart for the safe handling of Cyanine5.5 alkyne chloride.
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Copper-Catalyzed Click Chemistry Workflow

General Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Reagent Preparation

Reaction Setup

Purification and Analysis

Prepare Azide-Modified Biomolecule

Combine Biomolecule and Dye Solution

Prepare Cyanine5.5 Alkyne Chloride Stock Solution (in DMSO) Prepare CuSO4 and Ligand Stock Solutions

Add Premixed CuSO4/Ligand Solution

Prepare Fresh Sodium Ascorbate Solution

Add Sodium Ascorbate to Initiate Reaction

Incubate at Room Temperature (Protected from Light)

Purify Conjugate (e.g., Desalting Column)

Characterize Labeled Biomolecule

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12278790?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12278790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A general workflow for bioconjugation using CuAAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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